methyl 2-amino-3-(1H-imidazol-4-yl)propanoate hydrochloride

• IUPAC Name: methyl 2-amino-3-(1H-imidazol-5-yl)propanoate;hydrochloride
• InChI: InChI=1S/C7H11N3O2.ClH/c1-12-7(11)6(8)2-5-3-9-4-10-5;/h3-4,6H,2,8H2,1H3,(H,9,10);1H
• InChI Key: VEEIFXWJNCAVEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CN=CN1)N.Cl
• Molecular Formula: C7H12ClN3O2
• Molecular Weight: 205.64 g/mol
• CAS RN: 7389-87-9

Description

Methyl 2-amino-3-(1H-imidazol-4-yl)propanoate hydrochloride is a useful research compound. Its molecular formula is C7H12ClN3O2 and its molecular weight is 205.64 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and selected transformations of 1H-imidazole 3-oxides derived from amino acid esters

  This study explored the preparation of optically active 1H-imidazole 3-oxides with substituted acetate groups, which were derived from amino acid methyl esters, among other reactants. Some N-oxides could be transformed into 2,3-dihydro-1H-imidazole-2-thione derivatives, and specific reductions yielded 2,3-bis(imidazolyl)propanoates. This indicates potential applications in organic synthesis and chemical modifications involving imidazole derivatives (Jasiński, M. et al., 2008).

• Synthesis of O-[2-[18F]fluoro-3-(2-nitro-1H-imidazole-1-yl)propyl]tyrosine ([18F]FNT) as a new class of tracer for imaging hypoxia

  This paper discusses the synthesis of a tracer for imaging hypoxic tumor tissue, which utilizes the concept of transport into cells via known carrier systems like amino acid transporters. The compound involves modifications of methyl 2-(benzyloxycarbonyl)-3-...propanoate, indicating the involvement of similar compounds in medical imaging and potentially cancer research (Malik, N. et al., 2012).

• Amino acid based imidazolium zwitterions as novel and green corrosion inhibitors for mild steel

  This research focused on novel corrosion inhibitors synthesized by condensing glyoxal, formaldehyde, and amino acids. These inhibitors show potential applications in the field of corrosion protection, highlighting the versatility of compounds related to the imidazole group in industrial applications (Srivastava, V. et al., 2017).